Cas no 202932-04-5 (5-Methyl-2-thiazolemethanol)

5-Methyl-2-thiazolemethanol is a heterocyclic organic compound featuring a thiazole ring substituted with a hydroxymethyl group at the 2-position and a methyl group at the 5-position. This structure imparts versatility in synthetic applications, particularly as a building block in pharmaceuticals, agrochemicals, and specialty chemicals. The hydroxymethyl group offers a reactive site for further functionalization, enabling the synthesis of derivatives with tailored properties. Its stability under standard conditions and compatibility with various reaction conditions make it a practical intermediate in organic synthesis. The compound is typically handled under inert conditions to preserve its reactivity and purity, ensuring consistent performance in research and industrial applications.
5-Methyl-2-thiazolemethanol structure
5-Methyl-2-thiazolemethanol structure
Product name:5-Methyl-2-thiazolemethanol
CAS No:202932-04-5
MF:C5H7NOS
MW:129.180179834366
MDL:MFCD08060774
CID:66656
PubChem ID:18406887

5-Methyl-2-thiazolemethanol Chemical and Physical Properties

Names and Identifiers

    • 5-Methyl-2-thiazolemethanol
    • 2-thiazolemethanol, 5-methyl-
    • (5-methyl-1,3-thiazol-2-yl)methanol
    • (5-methylthiazol-2-yl)methanol
    • 2-(HYDROXYMETHYL)-5-METHYL-1,3-THIAZOLE
    • SBB054807
    • EN003046
    • (5-methyl-1,3-thiazol-2-yl)methan-1-ol
    • AB0023260
    • W4281
    • ST24029521
    • 932
    • SCHEMBL2644581
    • SY109961
    • DTXSID40593461
    • PS-4436
    • FT-0742525
    • 5-Methylthiazole-2-methanol
    • MFCD08060774
    • AKOS012221413
    • C73831
    • CS-W019147
    • AMY17419
    • 202932-04-5
    • ALBB-026952
    • DB-066114
    • MDL: MFCD08060774
    • Inchi: 1S/C5H7NOS/c1-4-2-6-5(3-7)8-4/h2,7H,3H2,1H3
    • InChI Key: BWKAOFJDCPNWEC-UHFFFAOYSA-N
    • SMILES: S1C(C([H])([H])[H])=C([H])N=C1C([H])([H])O[H]

Computed Properties

  • Exact Mass: 129.02500
  • Monoisotopic Mass: 129.025
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 78.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 61.4

Experimental Properties

  • Color/Form: No data available
  • Density: 1.263
  • Melting Point: No data available
  • Boiling Point: 225°C at 760 mmHg
  • Flash Point: 89.9±22.6 °C
  • Refractive Index: 1.58
  • PSA: 61.36000
  • LogP: 0.94380

5-Methyl-2-thiazolemethanol Security Information

5-Methyl-2-thiazolemethanol Customs Data

  • HS CODE:2934100090
  • Customs Data:

    China Customs Code:

    2934100090

    Overview:

    2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

5-Methyl-2-thiazolemethanol Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y0981545-5g
5-Methyl-2-thiazolemethanol
202932-04-5 95%
5g
$350 2024-08-02
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M23700-5g
5-Methyl-2-thiazolemethanol
202932-04-5 95%
5g
¥4719.0 2022-04-27
abcr
AB243414-5 g
2-(Hydroxymethyl)-5-methyl-1,3-thiazole; .
202932-04-5
5g
€937.10 2023-04-27
Enamine
EN300-386146-5.0g
(5-methyl-1,3-thiazol-2-yl)methanol
202932-04-5
5.0g
$2154.0 2023-03-02
abcr
AB243414-1 g
2-(Hydroxymethyl)-5-methyl-1,3-thiazole; .
202932-04-5
1g
€344.10 2023-04-27
Cooke Chemical
BD8422031-5g
5-Methyl-2-thiazolemethanol
202932-04-5 95%
5g
RMB 3438.40 2025-02-21
TRC
M336668-500mg
5-Methyl-2-thiazolemethanol
202932-04-5
500mg
$310.00 2023-05-17
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
M832571-1g
5-Methyl-2-thiazolemethanol
202932-04-5 >95.0%
1g
935.10 2021-05-17
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M23700-1g
5-Methyl-2-thiazolemethanol
202932-04-5 95%
1g
¥1372.0 2022-04-27
Chemenu
CM190031-1g
(5-Methyl-1,3-thiazol-2-yl)methanol
202932-04-5 95%+
1g
$221 2023-01-07

5-Methyl-2-thiazolemethanol Production Method

Additional information on 5-Methyl-2-thiazolemethanol

5-Methyl-2-thiazolemethanol: A Comprehensive Overview

5-Methyl-2-thiazolemethanol, also known by its CAS number 202932-04-5, is a compound of significant interest in various fields of chemistry and pharmacology. This organic compound belongs to the thiazole family, which is a heterocyclic structure containing sulfur and nitrogen atoms. The presence of a methyl group at the 5-position and a hydroxymethyl group at the 2-position makes it unique among its analogs, contributing to its diverse applications.

The synthesis of 5-Methyl-2-thiazolemethanol involves several steps, including the formation of the thiazole ring and subsequent functionalization to introduce the methyl and hydroxymethyl groups. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields.

In terms of chemical properties, 5-Methyl-2-thiazolemethanol exhibits moderate acidity due to the hydroxymethyl group, which can participate in various nucleophilic reactions. Its solubility in polar solvents makes it suitable for applications in pharmaceutical formulations and agrochemicals.

The compound has found significant applications in the pharmaceutical industry, particularly as an intermediate in drug synthesis. For instance, it has been used in the development of anti-inflammatory agents and antiviral drugs due to its ability to interact with specific biological targets.

Recent research has explored the use of 5-Methyl-2-thiazolemethanol in green chemistry processes, such as catalytic hydrogenation and oxidation reactions, highlighting its potential as an eco-friendly reagent.

In conclusion, 5-Methyl-2-thiazolemethanol, with its CAS number 202932-04-5, remains a vital compound in modern chemistry, offering versatile applications across multiple disciplines.

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(CAS:202932-04-5)5-Methyl-2-thiazolemethanol
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